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Compound of Interest

Compound Name: Gentisuric acid

Cat. No.: B1206059

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Gentisuric acid, including detailed operational and disposal plans to foster a culture
of safety and precision in your work.

Essential Safety Information

Gentisuric acid, with the molecular formula C9HI9NOS5, requires careful handling due to its
potential hazards. The toxicological properties of this compound have not been thoroughly
investigated, warranting a cautious approach. Adherence to the following guidelines will
minimize risk and ensure safe laboratory practices.

Chemical and Physical Properties Data
Molecular Formula C9HINO5
Molecular Weight 211.17 g/mol
Appearance Solid

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents[1]

B Under fire conditions, may decompose and emit
Hazardous Decomposition Products ]
toxic fumes.[1]
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Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

o Work in a well-ventilated area. If dust, vapors, or mists are likely to be generated, use a
chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly sealed safety goggles or glasses.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

» Body Protection: Wear a lab coat. For tasks with a higher risk of splashing, consider a
chemical-resistant apron.

» Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator.

3. Handling and Storage:

e Avoid creating dust.

o Keep containers tightly closed when not in use.
e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

[1]

Emergency Procedures: First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention.[1]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Accidental Release Measures

o Small Spills:
o Ensure proper PPE is worn.
o Carefully sweep up the solid material, avoiding dust generation.
o Place the spilled material into a suitable, labeled container for disposal.
o Clean the spill area with a damp cloth.
o Large Spills:
o Evacuate the area.
o Prevent further leakage or spillage if it is safe to do so.

o Notify your institution's environmental health and safety department.

Disposal Plan

» Dispose of Gentisuric acid and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[1]

e Do not dispose of it down the drain or in the regular trash.

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]
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Visualizing the Workflow: Safe Handling and
Disposal of Gentisuric Acid

The following diagram illustrates the key steps for the safe handling and disposal of Gentisuric
acid in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1206059?utm_src=pdf-body
https://www.benchchem.com/product/b1206059?utm_src=pdf-body
https://www.benchchem.com/product/b1206059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal of Gentisuric Acid
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Caption: Workflow for the safe handling and disposal of Gentisuric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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